Cas no 41073-15-8 ([4-(4-fluorophenoxy)phenyl]acetic acid)

• Product Name: [4-(4-fluorophenoxy)phenyl]acetic acid
• CAS No: 41073-15-8
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 876591
• PubChem ID: 329761740
• Update Time: 2025-10-29

[4-(4-fluorophenoxy)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenoxy)phenyl]acetic acid
• 4-(4-Fluorophenoxy)phenylacetic acid
• 2-[4-(4-fluorophenoxy)phenyl]acetic acid
• 2-(4-(4-FLUOROPHENOXY)PHENYL)ACETIC ACID
• ACMC-20amw0
• AG-F-46019
• AGN-PC-00PMYF
• CTK4I4227
• SureCN3500048
• SCHEMBL3500048
• DTXSID40573985
• 41073-15-8
• MFCD08446956
• 4-(4-Fluorophenoxy)phenylacetic acid, 97%
• G78845
• CS-0132847
• AKOS002679553
• starbld0018906

• MDL： MFCD08446956
• Inchi： 1S/C14H11FO3/c15-11-3-7-13(8-4-11)18-12-5-1-10(2-6-12)9-14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： VMMSFFIABDLZIP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 246.06900
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 97-101 °C
• PSA: 46.53000
• LogP: 3.24510
• Sensitiveness: Moisture & Light Sensitive

[4-(4-fluorophenoxy)phenyl]acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-50
• Safety Instruction： 26-61
• Hazardous Material Identification：
• HazardClass：9
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38; R50

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on [4-(4-fluorophenoxy)phenyl]acetic acid

Compound CAS No 41073-15-8: [4-(4-fluorophenoxy)phenyl]acetic Acid

[4-(4-fluorophenoxy)phenyl]acetic acid, identified by the CAS number 41073-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenyl group substituted with a fluoro group at the para position, connected via an ether linkage to another phenyl group, which is further attached to an acetic acid moiety. This structural arrangement imparts distinctive chemical properties, making it a valuable subject for research.

Recent studies have highlighted the importance of [4-(4-fluorophenoxy)phenyl]acetic acid in the context of drug design. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, the compound has been utilized in the synthesis of ligands for G-protein coupled receptors (GPCRs), which are critical targets in pharmaceutical research. The presence of the fluoro group enhances the molecule's lipophilicity, which is a desirable property for improving drug bioavailability.

In addition to its pharmacological applications, [4-(4-fluorophenoxy)phenyl]acetic acid has also been investigated for its potential in materials science. The compound's ability to form stable crystal structures has led to its consideration in the development of organic semiconductors. Recent experiments have demonstrated that derivatives of this compound exhibit promising electronic properties, making them candidates for use in flexible electronics and optoelectronic devices.

The synthesis of [4-(4-fluorophenoxy)phenyl]acetic acid involves a multi-step process that typically begins with the preparation of the fluoro-substituted phenol derivative. This is followed by an etherification step to introduce the phenoxy group, and finally, the acetic acid moiety is appended through a Friedel-Crafts acylation reaction. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale.

From an environmental standpoint, understanding the fate and transport of [4-(4-fluorophenoxy)phenyl]acetic acid in natural systems is crucial. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. These findings are essential for assessing the environmental impact of compounds derived from this structure.

In conclusion, [4-(4-fluorophenoxy)phenyl]acetic acid (CAS No: 41073-15-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.